Cas no 370848-57-0 (1-[5-(2,5-dimethoxyphenyl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one)

• Product name: 1-[5-(2,5-dimethoxyphenyl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one
• CAS No: 370848-57-0
• MF: C₂₁H₂₄N₂O₅
• MW: 384.425665855408
• CID: 5778548
• PubChem ID: 3144546

1-[5-(2,5-dimethoxyphenyl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-(2,5-dimethoxyphenyl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)ethanone
• 1-[5-(2,5-dimethoxyphenyl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethanone
• Oprea1_540600
• F0877-0011
• Oprea1_519075
• BAS 02982837
• AKOS000638523
• 370848-57-0
• 1-[3-(2,5-dimethoxyphenyl)-5-(3,4-dimethoxyphenyl)-3,4-dihydropyrazol-2-yl]ethanone
• STK841987
• 1-[5-(2,5-dimethoxyphenyl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one
• 1-(5-(2,5-dimethoxyphenyl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)ethan-1-one
• Ethanone, 1-[5-(2,5-dimethoxyphenyl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-

• Inchi： 1S/C21H24N2O5/c1-13(24)23-18(16-11-15(25-2)7-9-19(16)26-3)12-17(22-23)14-6-8-20(27-4)21(10-14)28-5/h6-11,18H,12H2,1-5H3
• InChI Key： BMKFCWUKBQGHHG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C1CC(C2C=CC(=C(C=2)OC)OC)=NN1C(C)=O)OC

Computed Properties

• Exact Mass: 384.16852187g/mol
• Monoisotopic Mass: 384.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-[5-(2,5-dimethoxyphenyl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one

Comprehensive Analysis of 1-[5-(2,5-dimethoxyphenyl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one (CAS No. 370848-57-0)

1-[5-(2,5-dimethoxyphenyl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one, identified by its CAS No. 370848-57-0, is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyrazoline derivative family, known for their diverse biological activities. Researchers are particularly interested in its potential applications due to its unique methoxy-substituted phenyl groups, which may influence its pharmacokinetic properties.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in drug discovery and material science. 1-[5-(2,5-dimethoxyphenyl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one is often discussed in forums and academic circles for its potential role in modulating enzyme inhibition and receptor binding. Its CAS No. 370848-57-0 serves as a critical identifier for researchers sourcing high-purity samples for experimental studies.

The compound's molecular structure features two distinct dimethoxyphenyl moieties, which contribute to its lipophilicity and electronic properties. These characteristics are pivotal in medicinal chemistry, where solubility and bioavailability are key concerns. A growing trend in AI-driven drug design has also highlighted the importance of such compounds in virtual screening workflows, making 370848-57-0 a frequent query in cheminformatics databases.

From a synthetic perspective, 1-[5-(2,5-dimethoxyphenyl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one is typically prepared via cyclocondensation reactions involving hydrazine derivatives. Optimizing its yield and purity remains a topic of interest, as reflected in recent patent literature and green chemistry initiatives. Environmental sustainability in synthesis is a hot-button issue, aligning with global efforts to reduce hazardous waste.

Beyond pharmaceuticals, this compound's fluorescence properties have sparked curiosity in material science applications. Its potential use in organic electronics or sensors is under exploration, coinciding with the rise of smart materials in consumer technology. Searches for "pyrazoline-based sensors" or "methoxy-substituted fluorescence probes" often intersect with discussions about CAS 370848-57-0.

Quality control and analytical characterization of 1-[5-(2,5-dimethoxyphenyl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one rely heavily on techniques like HPLC, NMR, and mass spectrometry. These methods ensure batch-to-batch consistency, a priority for industrial-scale production. The compound's stability under various conditions is another area of active research, addressing questions about its shelf-life and storage requirements.

In conclusion, CAS No. 370848-57-0 represents a versatile scaffold with multidisciplinary relevance. Whether investigated for its biological activity, material properties, or synthetic challenges, this compound continues to inspire innovation across scientific domains. Its integration into high-throughput screening platforms and computational modeling tools underscores its enduring value in modern research.